Cas no 2137434-13-8 (rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid)
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid
-
- Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-6-7-4-8(11(15)16)5-9(7)10/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8?,9-,10+/m1/s1
- InChI Key: JUEQEIOVZRBEEZ-GQDPBHBBSA-N
- SMILES: [C@]12([H])[C@]([H])([C@@H](NC(OC(C)(C)C)=O)C1)CC(C(O)=O)C2
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM441314-100mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95%+ | 100mg |
$643 | 2023-03-24 | |
| Chemenu | CM441314-250mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95%+ | 250mg |
$909 | 2023-03-24 | |
| Chemenu | CM441314-500mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95%+ | 500mg |
$1416 | 2023-03-24 | |
| Chemenu | CM441314-1g |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95%+ | 1g |
$1808 | 2023-03-24 | |
| Enamine | EN300-746205-1.0g |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01ELBA-50mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95% | 50mg |
$459.00 | 2025-02-10 | |
| Aaron | AR01ELBA-100mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95% | 100mg |
$672.00 | 2025-02-10 | |
| Aaron | AR01ELBA-250mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95% | 250mg |
$949.00 | 2025-02-10 | |
| Aaron | AR01ELBA-500mg |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95% | 500mg |
$1480.00 | 2025-02-10 | |
| Aaron | AR01ELBA-1g |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid |
2137434-13-8 | 95% | 1g |
$1891.00 | 2025-02-10 |
rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid
Recent Advances in the Study of rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid (CAS: 2137434-13-8)
The compound rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid (CAS: 2137434-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its rigid conformation and functional versatility, serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its utility in drug discovery, with a focus on its role in targeting key biological pathways.
One of the most notable advancements in the research of this compound is its application in the design of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid exhibit potent inhibitory activity against serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of the target enzyme, revealing key interactions that contribute to its high affinity and selectivity.
In addition to its role in protease inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug development. A recent preclinical study highlighted its ability to cross the blood-brain barrier (BBB), a critical requirement for CNS-targeted therapeutics. The study, conducted in rodent models, reported favorable pharmacokinetic properties, including adequate bioavailability and metabolic stability. These findings suggest that rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid could serve as a promising scaffold for the development of neuroprotective agents.
Another area of interest is the compound's utility in peptide mimetics. Researchers have successfully incorporated this bicyclic structure into peptide backbones to enhance conformational rigidity and improve binding affinity. A 2022 publication in Organic Letters detailed a synthetic route for the efficient production of enantiomerically pure forms of the compound, enabling its use in stereoselective applications. This methodological advancement has opened new avenues for the design of peptidomimetics with enhanced therapeutic potential.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid derivatives. Current efforts are focused on improving yield and scalability while maintaining the compound's stereochemical integrity. Collaborative research between academic and industrial laboratories is expected to address these challenges and accelerate the translation of this scaffold into clinical candidates.
In conclusion, rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid (CAS: 2137434-13-8) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential in targeting diverse biological pathways, making it a compound of significant interest in the chemical biology and medicinal chemistry communities.
2137434-13-8 (rac-(1R,5R,6S)-6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)